![molecular formula C21H21NO3 B2990022 N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-[1,1'-biphenyl]-4-carboxamide CAS No. 1421526-82-0](/img/structure/B2990022.png)
N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-[1,1'-biphenyl]-4-carboxamide
Description
N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-[1,1'-biphenyl]-4-carboxamide, commonly known as BM212, is a synthetic compound that has gained attention in the scientific community for its potential use in various fields, including medicinal chemistry and drug discovery.
Scientific Research Applications
Palladium-catalyzed Condensation for Multisubstituted Furans
Palladium(II) catalysts facilitate the condensation of N-aryl imines with alkynylbenziodoxolone derivatives to produce multisubstituted furans, which are valuable for further chemical transformations. This process demonstrates the compound's role in synthesizing complex furan structures, crucial for various chemical and pharmaceutical applications (Lu, Wu, & Yoshikai, 2014).
Anti-Protozoal Agents
Research into dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, synthesized through reactions involving furan compounds, showed significant in vitro IC50 values against Trypanosoma brucei rhodesiense and Plasmodium falciparum. These findings suggest the potential use of furan derivatives in developing new treatments for protozoal infections (Ismail et al., 2004).
Antibacterial Activities
A study on N-(4-bromophenyl)furan-2-carboxamide and its analogues demonstrated significant antibacterial activities against drug-resistant bacterial strains, suggesting the compound's utility in addressing antibiotic resistance. The research underlines the potential for furan derivatives in developing new antibacterial agents (Siddiqa et al., 2022).
Enzymatic Polymerization
Furan-2,5-dicarboxylic acid (FDCA)-based furanic-aliphatic polyamides, synthesized through enzymatic polymerization, offer a sustainable alternative to polyphthalamides. This research highlights the application of furan derivatives in creating high-performance materials with environmental benefits (Jiang et al., 2015).
Anticancer Agents
Derivatives of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide were synthesized and evaluated as epidemal growth factor receptor (EGFR) inhibitors and anticancer agents. The study provides insights into the design of novel anticancer therapies targeting EGFR, showcasing the versatility of furan derivatives in medicinal chemistry (Lan et al., 2017).
properties
IUPAC Name |
N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-4-phenylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO3/c1-24-14-12-22(15-17-11-13-25-16-17)21(23)20-9-7-19(8-10-20)18-5-3-2-4-6-18/h2-11,13,16H,12,14-15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQFDKOFPEWQACB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=COC=C1)C(=O)C2=CC=C(C=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-[1,1'-biphenyl]-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(4-hydroxy-3,5-dimethoxyphenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one](/img/structure/B2989939.png)
![4,5-dimethoxy-2-nitro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide](/img/structure/B2989950.png)
![1-methyl-2-(2-methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one](/img/structure/B2989954.png)
![N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-3,5-bis(trifluoromethyl)benzamide](/img/structure/B2989960.png)
![N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide](/img/structure/B2989961.png)
